molecular formula C13H9BrF2O B8542350 (3-Bromo-2-fluorophenyl)(4-fluorophenyl)methanol

(3-Bromo-2-fluorophenyl)(4-fluorophenyl)methanol

Cat. No. B8542350
M. Wt: 299.11 g/mol
InChI Key: URTXDDPWRZWCIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Bromo-2-fluorophenyl)(4-fluorophenyl)methanol is a useful research compound. Its molecular formula is C13H9BrF2O and its molecular weight is 299.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Bromo-2-fluorophenyl)(4-fluorophenyl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Bromo-2-fluorophenyl)(4-fluorophenyl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(3-Bromo-2-fluorophenyl)(4-fluorophenyl)methanol

Molecular Formula

C13H9BrF2O

Molecular Weight

299.11 g/mol

IUPAC Name

(3-bromo-2-fluorophenyl)-(4-fluorophenyl)methanol

InChI

InChI=1S/C13H9BrF2O/c14-11-3-1-2-10(12(11)16)13(17)8-4-6-9(15)7-5-8/h1-7,13,17H

InChI Key

URTXDDPWRZWCIQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Br)F)C(C2=CC=C(C=C2)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-bromo-2-fluorobenzaldehyde (0.150 g, 0.739 mmol) in THF (3.21 mL) cooled to −78° C. was added (4-fluorophenyl)magnesium bromide (0.443 mL, 0.887 mmol). The reaction mixture was maintained at −78° C. for at least 1 hr, then allowed to warm to room temperature slowly over 2 hr. The reaction was quenched with a saturated aqueous solution of NH4Cl. The reaction mixture was diluted with CH2Cl2 and the layers were separated. The aqueous phase was extracted with CH2Cl2 (2×). Organics were combined, dried over Na2SO4, filtered, and concentrated to afford the title compound as a yellow residue.
Quantity
0.15 g
Type
reactant
Reaction Step One
Name
Quantity
3.21 mL
Type
solvent
Reaction Step One
Quantity
0.443 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.